Cas no 898782-13-3 (Ethyl 7-4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate)

• Product Name: Ethyl 7-4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate
• CAS No: 898782-13-3
• MF: C₂₃H₃₃NO₅
• MW: 403.511827230453
• MDL: MFCD03841720
• CID: 994254
• PubChem ID: 24724495
• Update Time: 2025-06-15

Ethyl 7-4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-7-oxoheptanoate
• Ethyl 7-[4-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]phenyl]-7-oxoheptanoate
• ethyl 7-[4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)Methyl]phenyl]-7-oxoheptanoate
• Ethyl 7-4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate
• 898782-13-3
• Ethyl7-(4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)-7-oxoheptanoate
• DTXSID10642894
• AKOS016020276
• MS-21437
• Ethyl 7-{4-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}-7-oxoheptanoate
• MFCD03841720
• Ethyl 7-(4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)-7-oxoheptanoate

• MDL： MFCD03841720
• Inchi： 1S/C23H33NO5/c1-2-27-22(26)7-5-3-4-6-21(25)20-10-8-19(9-11-20)18-24-14-12-23(13-15-24)28-16-17-29-23/h8-11H,2-7,12-18H2,1H3
• InChI Key： YBUQJZDFYVRJJY-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC(C(CCCCCC(=O)OCC)=O)=CC=1)CC2

Computed Properties

• Exact Mass: 403.23600
• Monoisotopic Mass: 403.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 532.8±50.0 °C at 760 mmHg
• PSA: 65.07000
• LogP: 3.65970

Ethyl 7-4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Ethyl 7-4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate

Ethyl 7-4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate: A Comprehensive Overview

Ethyl 7-4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate, with the CAS number 898782-13-3, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its complex spirocyclic and heterocyclic frameworks, positions it as a potential candidate for various therapeutic applications.

The molecular structure of Ethyl 7-4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate is a testament to the ingenuity of modern organic synthesis. The presence of a spirocyclic center, specifically the 1,4-dioxa-8-azaspiro system, introduces unique conformational flexibility and reactivity. This feature is particularly intriguing from a chemical biology perspective, as it allows for diverse interactions with biological targets. The spirocyclic core can be envisioned as a scaffold that can be modified to enhance binding affinity and selectivity towards specific enzymes or receptors.

In recent years, there has been a surge in the exploration of spirocyclic compounds in drug discovery due to their ability to mimic natural product scaffolds and exhibit enhanced pharmacological properties. The incorporation of nitrogen and oxygen heteroatoms in the spirocyclic framework further enriches the chemical space available for medicinal chemists. This compound's architecture suggests potential applications in the development of novel therapeutic agents targeting neurological disorders, inflammation, and infectious diseases.

One of the most compelling aspects of Ethyl 7-4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate is its potential as a lead compound for further derivatization. The presence of multiple functional groups, including ester and aromatic moieties, provides numerous opportunities for structural optimization. Researchers have been employing advanced computational methods to predict the binding modes of this compound with various biological targets. These studies have revealed that the spirocyclic core can adopt multiple conformations, which may contribute to its binding versatility.

The synthesis of Ethyl 7-4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-oxoheptanoate has been a subject of interest in synthetic chemistry circles. The multi-step synthesis involves key transformations such as spirocyclization and esterification, which are critical for constructing the desired molecular framework. Recent advancements in catalytic methods have enabled more efficient and scalable routes to these complex molecules. This has not only facilitated the production of sufficient quantities for biological testing but also opened avenues for exploring novel synthetic strategies.

From a biochemistry standpoint, Ethyl 7-4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-7-octanoate has shown intriguing interactions with enzymes and receptors involved in critical biological pathways. Preliminary studies have indicated that this compound may modulate the activity of enzymes associated with metabolic disorders and neurodegenerative diseases. The ability to fine-tune its structure through rational drug design holds promise for developing targeted therapies with improved efficacy and reduced side effects.

The pharmaceutical industry has been increasingly investing in the discovery of novel bioactive molecules derived from complex scaffolds like Ethyl 7-octanoate derivative with CAS no: 898782. These efforts are driven by the need for innovative treatments that address unmet medical needs. The unique structural features of this compound make it an attractive candidate for further investigation into its pharmacological profile.

In conclusion, Ethyl 7-octanoate derivative CAS no: 898782 represents a significant advancement in the field of medicinal chemistry. Its complex architecture and promising biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.